Cas no 79-14-1 (2-hydroxyacetic acid)

2-Hydroxyacetic acid is a versatile organic compound offering excellent properties as a chelating agent and corrosion inhibitor. Its hydroxyl group enables strong interactions with metal ions, while its acidic nature facilitates deprotonation reactions. This compound is suitable for applications in various industries requiring effective metal complexation and protection against corrosion.
2-hydroxyacetic acid structure
2-hydroxyacetic acid structure
Product Name:2-hydroxyacetic acid
CAS No:79-14-1
MF:C2H4O3
MW:76.0513610839844
MDL:MFCD00004312
CID:34160
PubChem ID:757
Update Time:2025-08-04

2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxyacetic acid
    • Glycolic acid solution
    • glycollic acid
    • Hydroxyethanoic acid
    • Glycolic acid
    • 2-hydroxyethanoic acid
    • CHC-22
    • Glycocide
    • GLYCOLATE
    • glycolic
    • Glykolsure
    • GlyPure
    • GlyPure 70
    • GlyPure 99
    • HOCH2COOH
    • methoxycarboxylic acid
    • Hydroxyacetic Acid
    • Hydroxyacetic Acid (ca. 70% in Water, ca. 12mol/L)
    • Acetic acid, hydroxy-
    • Caswell No. 470
    • alpha-Hydroxyacetic acid
    • Kyselina glykolova
    • Kyselina glykolova [Czech]
    • Kyselina hydroxyoctova
    • Kyselina hydroxyoctova [Czech]
    • EPA Pesticide Chemical Code 000101
    • Acetic acid, 2-hydroxy-
    • GLYCOLLATE
    • C2H4O3
    • 2-Hydroxyacetic acid (ACI)
    • Acetic acid, hydroxy- (9CI)
    • Glycolic acid (7CI, 8CI)
    • NSC 166
    • YST-GCS
    • α-Hydroxyacetic acid
    • bmse000245
    • EINECS 201-180-5
    • NCGC00160612-02
    • HSDB 5227
    • Hydroxyacetic acid; Hydroxyethanoic acid; Glycollic acid
    • DTXCID105363
    • 3-((3S,8R,9S,10R,13S,14S)-3-ethoxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl)pyridine
    • CS-W016683
    • NSC-166
    • Hydroxyacetic acid solution
    • VILLAGE 11 FACTORY RELAX DAY AHA EXFOLIATING BODY
    • HYDROXYACETIC ACID; HYDROXYETHANOIC ACID
    • C00160
    • Glycolic acid, ReagentPlus(R), 99%
    • Glycolic acid (7CI,8CI)
    • BCP28762
    • D78078
    • J-509661
    • BRN 1209322
    • hydroxy-acetic acid
    • .alpha.-Hydroxyacetic acid
    • CCRIS 9474
    • Polyglycolide
    • MFCD00004312
    • NCGC00160612-01
    • GLYCOLIC ACID [MI]
    • Hydroxyethanoate
    • STR00936
    • InChI=1/C2H4O3/c3-1-2(4)5/h3H,1H2,(H,4,5
    • EN300-19242
    • Q409373
    • G0196
    • Z104473274
    • 2-Hydroxyaceticacid
    • AI3-15362
    • Glycolic acid, >=97.0% (T)
    • Glycolate Standard: C2H3O3- @ 1000 microg/mL in H2O
    • SB83760
    • NCGC00257533-01
    • STL197955
    • O7Z
    • CHEMBL252557
    • USEPA/OPP Pesticide Code: 000101
    • DB03085
    • 2-hydroxy acetic acid
    • CAS-79-14-1
    • HO-CH2-COOH
    • Glycolic acid, SAJ special grade, >=98.0%
    • Glycolic acid, BioXtra, >=98.0% (titration)
    • GLYCOLIC ACID [WHO-DD]
    • 1ST000963
    • NS00009686
    • Glycolic acid, anhydrous, free-flowing, Redi-Dri(TM), ReagentPlus(R), 99%
    • (R)-hydroxy ester
    • F2191-0224
    • GLYCOLIC ACID (MART.)
    • CHEBI:231641
    • 79-14-1
    • OceanBlu Barrier
    • CHEBI:17497
    • Glycolic acid, Vetec(TM) reagent grade, 98%
    • glycolicacid
    • 4-03-00-00571 (Beilstein Handbook Reference)
    • HY-W015967
    • Glycolic acid 100 microg/mL in Acetonitrile
    • pari 30% Glycolic Acid Peel
    • 0WT12SX38S
    • NSC166
    • DA-73802
    • 2-hydroxyl ethanoic acid
    • GLYCOLIC ACID [MART.]
    • a-Hydroxyacetate
    • WLN: QV1Q
    • 287EB351-FF9F-4A67-B4B9-D626406C9B13
    • C03547
    • GOA
    • OceanBlu Pre-Post
    • C2H3O3-
    • Glycolic Acid, Pharmaceutical Secondary Standard; Certified Reference Material
    • s6272
    • HYDROXYACETIC ACID [HSDB]
    • AKOS000118921
    • a-Hydroxyacetic acid
    • 2-hydroxy-acetic acid
    • UNII-0WT12SX38S
    • alpha-Hydroxyacetate
    • DTXSID0025363
    • Glycolic acid, certified reference material, TraceCERT(R)
    • EC 201-180-5
    • G0110
    • pari 70% Glycolic Acid Peel
    • Glycolic acid, p.a., 98%
    • Tox21_301298
    • GLYCOLIC ACID [VANDF]
    • Glycolic Acid, Crystal, Reagent
    • 2-hydroxyacetic acid
    • MDL: MFCD00004312
    • Inchi: 1S/C2H4O3/c3-1-2(4)5/h3H,1H2,(H,4,5)
    • InChI Key: AEMRFAOFKBGASW-UHFFFAOYSA-N
    • SMILES: O=C(CO)O
    • BRN: 1209322

Computed Properties

  • Exact Mass: 76.01600
  • Monoisotopic Mass: 76.016044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 40.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Functional 3D Acceptor Count: 3
  • Functional 3D Anion Count: 1
  • isomeric RMSD: 0.4
  • CID conformational isomer Count: 2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • Functional 3D Donor Count: 1
  • Rotatable Bond Count: 1
  • XLogP3: -1.1
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Color/Form: The pure product is colorless and easily deliquescent crystal
  • Density: 1.25 g/mL at 25 °C
  • Melting Point: 75-80 °C (lit.)
  • Boiling Point: 112 °C
  • Flash Point: 112°C
  • Refractive Index: n20/D 1.408
  • PH: 2 (50g/l, H2O, 20℃)
  • Solubility: H2O: 0.1 g/mL, clear
  • Water Partition Coefficient: dissolution
  • Stability/Shelf Life: Stable. Incompatible with bases, oxidizing agents and reducing agents.
  • PSA: 57.53000
  • LogP: -0.93670
  • Merck: 4498
  • Color/Form: 70 wt. % in H2O
  • Sensitiveness: Hygroscopic
  • pka: 3.83(at 25℃)
  • Solubility: Soluble in water, methanol, ethanol, acetone, acetic acid and ether. Almost insoluble in hydrocarbon solvents.

2-hydroxyacetic acid Security Information

  • Symbol: GHS05 GHS07
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H302,H314
  • Warning Statement: P280,P305+P351+P338,P310
  • Hazardous Material transportation number:UN 3265 8/PG 3
  • WGK Germany:1
  • Hazard Category Code: 20-34
  • Safety Instruction: S26-S36/37/39-S45-S23
  • RTECS:MC5250000
  • Hazardous Material Identification: C
  • Hazard Level:8
  • HazardClass:8
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • TSCA:Yes
  • Toxicity:LD50 orally in rats: 1.95 g/kg, H. F. Smyth et al., J. Ind. Hyg. Toxicol. 23, 259 (1941)
  • Packing Group:II
  • Risk Phrases:R22; R34
  • PackingGroup:II

2-hydroxyacetic acid Customs Data

  • Customs Data:

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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2-hydroxyacetic acid Production Method

Production Method 1

Reaction Conditions
1.1R:NaOH, R:O2, C:CuO, S:H2O, 10-20 min, 120-200°C, 1 MPa
Reference
Oxidative Catalytic Fractionation of Lignocellulose to High-Yield Aromatic Aldehyde Monomers and Pure Cellulose
By Zhu, Yuting et al, ACS Catalysis, 2023, 13(12), 7929-7941

Production Method 2

Reaction Conditions
1.1R:CeO2, R:KOH, C:Pt, 4 h, 60°C
Reference
Tuning the Product Selectivity toward the High Yield of Glyceric Acid in Pt-CeO2/CNT Electrocatalyzed Oxidation of Glycerol
By Li, Jiefei et al, ChemCatChem, 2022, 14(16), e202200509

Production Method 3

Reaction Conditions
1.1R:NaOH, C:TiO2, C:CuO, rt, 20 bar; rt → 150°C
Reference
Potential of catalytic oxidation of Kraft black liquor for the production of biosourced compounds
By Vilcocq, Lea et al, ChemRxiv, 2023, From ChemRxiv, 1-14

Production Method 4

Reaction Conditions
1.1C:Pt, C:Bi, rt
Reference
PtBi on carbon cloth as efficient flexible electrode for electro-oxidation of liquid fuels
By Ning, Xiaomei et al, Journal of Electroanalytical Chemistry, 2022, 904, 115958

Production Method 5

Reaction Conditions
1.1 Reagents: Barium hydroxide Catalysts: Iridium(1+), carbonyltris(1,3-dihydro-1,3-dimethyl-2H-benzimidazol-2-ylidene)-, … Solvents: Methanol ;  48 h, rt → 140 °C; 140 °C → rt
1.2 Reagents: Sulfuric acid ;  acidified, rt
Reference
Iridium-Catalyzed Selective Cross-Coupling of Ethylene Glycol and Methanol to Lactic Acid
Wu, Jiajie; Shen, Lingyun; Chen, Zhe-Ning ; Zheng, Qingshu ; Xu, Xin ; et al, Angewandte Chemie, 2020, 59(26), 10421-10425

Production Method 6

Reaction Conditions
1.1 Reagents: Dimethyl sulfoxide Solvents: Water ,  Water-d2 ;  pH 10
1.2 Reagents: Sodium chlorite ;  1 h, pH 4, 0 °C
Reference
Prebiotic synthesis of phosphoenol pyruvate by α-phosphorylation-controlled triose glycolysis
Coggins, Adam J.; Powner, Matthew W., Nature Chemistry, 2017, 9(4), 310-317

Production Method 7

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  30 min, 0 °C; 1 h, 0 °C; 2 h, 0 °C; 70 °C
1.2 Solvents: Water ;  100 °C; 100 °C → 0 °C
Reference
A new method of synthesizing 2-hydroxyacetic acid (glycolic acid) from glyoxal by Cannizzaro reaction
Liao, Chuan-ping, Hecheng Huaxue, 2008, 16(4), 470-471

Production Method 8

Reaction Conditions
1.1 Solvents: Water
Reference
Study of monochloroacetic acid hydrolysis by numerical simulation
Nomen, Rosa; Sempere, Julia; Manresa, Merce; Serra, Eduard, Afinidad, 1993, 50(448), 371-7

Production Method 9

Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Hydrogen Catalysts: (OC-6-13)-Carbonyl[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)ethyl]eth… Solvents: Ethylene glycol ;  20 h, 70 bar, 140 °C
Reference
Hydroxide Based Integrated CO2 Capture from Air and Conversion to Methanol
Sen, Raktim ; Goeppert, Alain ; Kar, Sayan ; Prakash, G. K. Surya, Journal of the American Chemical Society, 2020, 142(10), 4544-4549

Production Method 10

Reaction Conditions
1.1 12 h
Reference
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Production Method 11

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  24 h, pH 6, 30 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Enhanced bioconversion of ethylene glycol to glycolic acid by a newly isolated Burkholderia sp. EG13
Gao, Xiaoxin; Ma, Zhengfei; Yang, Limin; Ma, Jiangquan, Applied Biochemistry and Biotechnology, 2014, 174(4), 1572-1580

Production Method 12

Reaction Conditions
1.1R:R:O2, S:H2O, 175°C, 30 bar
Reference
Lignin alkaline oxidation using reversibly-soluble bases
By Kruger, Jacob S. et al, Green Chemistry, 2022, 24(22), 8733-8741

Production Method 13

Reaction Conditions
1.1R:KOH, C:Cu, S:H2O, 4 h
Reference
A versatile single-copper-atom electrocatalyst for biomass valorization
By Zhou, Yongfang et al, Applied Catalysis, 2023, 324, 122218

Production Method 14

Reaction Conditions
1.1R:NaOH, R:O2, C:TiO2, C:Fe, C:Cr, S:H2O, 6 h, 140°C, 1 MPa
Reference
CrOx decoration on Fe/TiO2 with tunable and stable oxygen vacancies for selective oxidation of glycerol to lactic acid
By Chu, Dawang et al, New Journal of Chemistry, 2022, 46(39), 18744-18750

Production Method 15

Reaction Conditions
1.1R:KOH, C:TiO2, C:23412-51-3, S:H2O, 25°C
Reference
Intermetallic PdZn nanoparticles loaded on deficient TiO2 nanosheets as a support: a bifunctional electrocatalyst for oxygen reduction in PEMFCs and the glycerol oxidation reactions
By Naik, Keerti M. et al, Journal of Materials Chemistry A: Materials for Energy and Sustainability, 2022, 10(26), 13987-13997

Production Method 16

Reaction Conditions
1.1 Reagents: Ammonium chloride Solvents: Water ;  3 - 30 d, 38 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  24 h, 110 °C
Reference
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Production Method 17

Reaction Conditions
1.1R:H2O2, C:Au, S:H2O, 10 min, 120°C, 5 bar
Reference
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By Rautiainen, Sari et al, Catalysis Communications, 2016, 74, 115-118

Production Method 18

Reaction Conditions
1.1 Solvents: Isopropanol ;  45 min, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  60 min, rt; rt → 70 °C
1.3 5 h, pH 9, 70 °C
Reference
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Eyigor, Aysen; Bahadori, Fatemeh ; Yenigun, Vildan Betul; Eroglu, Mehmet S., Carbohydrate Polymers, 2018, 201, 454-463

Production Method 19

Reaction Conditions
1.1 Solvents: Water
Reference
N-Acyl-N-nitrosoamino acids and peptides
Paik, Seunguk; White, Emil H., Tetrahedron Letters, 1994, 35(42), 7731-4

Production Method 20

Reaction Conditions
1.1 Reagents: Cyclohexanone ,  Sodium hydroxide Catalysts: [(10,11-η)-N-[(10,11-η)-5H-Dibenzo[a,d]cyclohepten-5-yl]-5H-dibenzo[a,d]cyclohep… Solvents: Water ;  2 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Metal-Ligand Cooperation in the Catalytic Dehydrogenative Coupling (DHC) of Polyalcohols to Carboxylic Acid Derivatives
Trincado, Monica; Kuhlein, Klaus; Grutzmacher, Hansjorg, Chemistry - A European Journal, 2011, 17(42), 11905-11913

Production Method 21

Reaction Conditions
1.1 240 h, rt
Reference
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2-hydroxyacetic acid Raw materials

2-hydroxyacetic acid Preparation Products

2-hydroxyacetic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:79-14-1)Glycolic acid
Order Number:sfd21410
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
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(CAS:79-14-1)
Order Number:SDF124;SFD126
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 27 November 2024 14:56
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:79-14-1)羟基乙酸
Order Number:LE26683569;LE6106;LE18452
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:57
Price ($):discuss personally
Email:18501500038@163.com

2-hydroxyacetic acid Spectrogram

13C NMR Varian D2O
13C NMR
1H NMR Varian Water
1H NMR
GC-MS
GC-MS

2-hydroxyacetic acid Related Literature

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Suzhou Senfeida Chemical Co., Ltd
(CAS:79-14-1)Glycolic acid
sfd21410
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Jiangsu Xinsu New Materials Co., Ltd
(CAS:79-14-1)
SDF124;SFD126
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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